Cas no 299442-88-9 (5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 299442-88-9
• MF: C₈H₅BrClN₃S
• MW: 290.56739783287
• CID: 5053305
• Update Time: 2025-10-19

5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine
• 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C8H5BrClN3S/c9-4-1-2-6(10)5(3-4)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
• InChI Key： LZBGWPLTTUELAD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1=NN=C(N)S1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 3
• Topological Polar Surface Area: 80

Additional information on 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine

Introduction to 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 299442-88-9)

5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic molecule, identified by the chemical identifier CAS No. 299442-88-9, has garnered attention due to its utility in the development of novel therapeutic agents. The compound’s structure incorporates a thiadiazole core, which is a well-known pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways.

The molecular architecture of 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine features a brominated and chlorinated phenyl ring attached to a thiadiazole scaffold. This specific arrangement of substituents enhances the compound’s interaction with biological targets, making it a promising candidate for further investigation in drug discovery. The presence of halogen atoms not only influences the electronic properties of the molecule but also contributes to its binding affinity and selectivity.

In recent years, there has been growing interest in thiadiazole derivatives due to their diverse pharmacological effects. These compounds have been explored for their potential applications in treating conditions such as inflammation, bacterial infections, and even certain types of cancer. The research on 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine has been particularly focused on its ability to inhibit specific enzymes and receptors involved in these pathological processes.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of Xanthine Oxidase (XO). Xanthine oxidase is an enzyme that plays a crucial role in the production of uric acid and is implicated in various diseases, including gout and certain cardiovascular disorders. By inhibiting XO, 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine has shown promise in reducing uric acid levels and mitigating associated symptoms. This mechanism of action aligns with current therapeutic strategies aimed at managing hyperuricemia and related complications.

Furthermore, studies have indicated that this compound exhibits significant anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and atherosclerosis. The ability of 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine to modulate inflammatory pathways suggests its potential as a lead compound for developing novel anti-inflammatory agents. Its interaction with key inflammatory mediators such as cytokines and chemokines has been extensively studied in vitro and in vivo.

The synthesis of 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the thiadiazole ring through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the bromo and chloro substituents on the phenyl ring through electrophilic aromatic substitution reactions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to optimize reaction times and improve overall yields. These innovations are crucial for facilitating further preclinical and clinical studies.

The pharmacokinetic profile of 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary studies suggest that this compound exhibits moderate bioavailability and undergoes metabolism via cytochrome P450 enzymes.

In terms of drug delivery systems, researchers are exploring various formulations to enhance the bioavailability and targeted delivery of 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine. Nanoparticle-based delivery systems have shown particular promise in improving drug solubility and targeting specific tissues or cells. These advancements could potentially lead to more effective treatments with fewer side effects.

The regulatory landscape for new pharmaceutical agents also plays a critical role in the development of 5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-amine. Compliance with guidelines set forth by agencies such as the FDA and EMA is essential for ensuring patient safety and efficacy. Clinical trials are currently underway to evaluate the compound’s safety profile and therapeutic potential in human subjects.

Future directions in research on this compound include exploring its interactions with other biological targets beyond Xanthine Oxidase and inflammatory pathways. Additionally, computational modeling techniques are being employed to predict binding affinities and optimize molecular structures for improved pharmacological activity.

In conclusion,5-(5-Bromo-2-chlorophenyl)-1,3,4-thiadiazol-2-am ine (CAS No., 29944 88 9) represents a promising candidate for further development in pharmaceuticals due to its unique structural features and potential biological activities . Its ability to modulate key pathological processes makes it an attractive target for drug discovery efforts aimed at treating conditions such as gout , cardiovascular disease ,and chronic inflammation . Continued research into its synthesis ,pharmacokinetics ,and therapeutic applications will be instrumental in determining its future role in medicine . p >